Cas no 87365-29-5 ( )
structure
Product Name:
CAS No:87365-29-5
MF:C18H13N3O4
MW:335.313524007797
CID:992482
PubChem ID:341612
Update Time:2025-04-20
Chemical and Physical Properties
Names and Identifiers
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- 3-[2-(1,3-dioxoisoindol-2-yl)ethyl]-2H-phthalazine-1,4-dione
- 87365-29-5
- NSC-374049
- NSC374049
- DTXSID80321386
-
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- Inchi: 1S/C18H13N3O4/c22-15-11-5-1-2-6-12(11)18(25)21(19-15)10-9-20-16(23)13-7-3-4-8-14(13)17(20)24/h1-8H,9-10H2,(H,19,22)
- InChI Key: CDDQOIQYLHCEEU-UHFFFAOYSA-N
- SMILES: O=C1C2C=CC=CC=2C(N1CCN1C(C2C=CC=CC=2C(N1)=O)=O)=O
Computed Properties
- Exact Mass: 335.09060590g/mol
- Monoisotopic Mass: 335.09060590g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 25
- Rotatable Bond Count: 3
- Complexity: 595
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 86.8Ų
Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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